- Substituted benzamides as sodium channel inhibitors and their preparation, World Intellectual Property Organization, , ,
Cas no 923565-99-5 ((R)-1-N-CBZ-2-Methylpiperazine)

923565-99-5 structure
Product Name:(R)-1-N-CBZ-2-Methylpiperazine
CAS No:923565-99-5
Molecular Formula:C13H18N2O2
Molecular Weight:234.294223308563
MDL:MFCD04115051
CID:737231
PubChem ID:40424346
(R)-1-N-CBZ-2-Methylpiperazine Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 2-methyl-, phenylmethyl ester, (2R)-
- (2R)-2-Methyl-1-piperazinecarboxylic acid phenylmethyl ester
- (R)-benzyl 2-methylpiperazine-1-carboxylate
- 1-Cbz-(2R)-Methylpiperazine
- (R)-1-CBZ-2-METHYL-PIPERAZINE
- (R)-1-N-CBZ-2-METHYL-PIPERAZINE
- BENZYL (2R)-2-METHYLPIPERAZINE-1-CARBOXYLATE
- (R)-2-Methylpiperazine-1-carboxylic acid benzyl ester
- (R)-1-Cbz-2-methylpiperazine
- benzyl (R)-2-methylpiperazine-1-carboxylate
- (R)-1-N-CBZ-2-methylpiperazine
- (R)-1-N-CBZ-2-METHYL-PIPERAZINE HCL
- KKBYAYOFCRJQQT-LLVKDONJSA-N
- 4361AH
- 1-Piperazinecarboxylic acid,
- Phenylmethyl (2R)-2-methyl-1-piperazinecarboxylate (ACI)
- (R)-2-Methyl-1-piperazinecarboxylic acid benzyl ester
- (R)-1-N-cbz-2-methyl-piperazine, AldrichCPR
- AS-37229
- DTXSID80654146
- (R)-2-METHYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
- SCHEMBL523993
- 923565-99-5
- MFCD04115051
- AKOS024258403
- CS-W020514
-
- MDL: MFCD04115051
- InChIKey: KKBYAYOFCRJQQT-LLVKDONJSA-N
- Inchi: 1S/C13H18N2O2/c1-11-9-14-7-8-15(11)13(16)17-10-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3/t11-/m1/s1
- SMILES: C(N1CCNC[C@H]1C)(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 234.136827821g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 234.136827821g/mol
- Heavy Atom Count: 17
- Complexity: 252
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6
Experimental Properties
- Color/Form: Colorless to Yellow Liquid
- Density: 1.105
(R)-1-N-CBZ-2-Methylpiperazine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006K9Y-250mg |
(R)-Benzyl 2-methylpiperazine-1-carboxylate |
923565-99-5 | 99% (GC) | 250mg |
$17.00 | 2025-02-21 | |
A2B Chem LLC | AD05414-250mg |
(R)-1-N-Cbz-2-methyl-piperazine |
923565-99-5 | 99%(GC) | 250mg |
$18.00 | 2024-07-18 | |
Aaron | AR006KIA-250mg |
(R)-Benzyl 2-methylpiperazine-1-carboxylate |
923565-99-5 | 96% | 250mg |
$4.00 | 2025-02-10 | |
abcr | AB168960-1 g |
(R)-1-N-Cbz-2-methyl-piperazine; 96% |
923565-99-5 | 1 g |
€103.90 | 2023-07-20 | ||
Advanced ChemBlocks | F-4187-1G |
(R)-2-Methylpiperazine-1-carboxylic acid benzyl ester |
923565-99-5 | 96% | 1G |
$25 | 2023-09-15 | |
Alichem | A139002325-10g |
(R)-Benzyl 2-methylpiperazine-1-carboxylate |
923565-99-5 | 95% | 10g |
$177.21 | 2023-08-31 | |
Apollo Scientific | OR912199-250mg |
(R)-1-N-CBZ-2-Methyl-piperazine |
923565-99-5 | 95% | 250mg |
£15.00 | 2025-02-21 | |
AstaTech | 57541-1/G |
(R)-1-N-CBZ-2-METHYL-PIPERAZINE |
923565-99-5 | 97% | 1g |
$34 | 2023-09-16 | |
Chemenu | CM120202-25g |
(R)-1-Cbz-2-methylpiperazine |
923565-99-5 | 95% | 25g |
$301 | 2021-08-06 | |
Crysdot LLC | CD11012860-5g |
(R)-Benzyl 2-methylpiperazine-1-carboxylate |
923565-99-5 | 95+% | 5g |
$107 | 2024-07-19 |
(R)-1-N-CBZ-2-Methylpiperazine Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 5 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9, rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C
1.2 Reagents: Di-tert-butyl dicarbonate Solvents: Dichloromethane ; 1 h, 0 °C; 15 min, 0 °C; 30 min, rt
1.3 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 30 min, rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Methanol , 1,4-Dioxane ; rt; 2 h, rt
1.6 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; rt
1.2 Reagents: Di-tert-butyl dicarbonate Solvents: Dichloromethane ; 1 h, 0 °C; 15 min, 0 °C; 30 min, rt
1.3 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 30 min, rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Methanol , 1,4-Dioxane ; rt; 2 h, rt
1.6 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; rt
Reference
- Preparation of heterocyclic phenyl ureas as selective modifiers of cardiac sarcomere for treating heart disease, World Intellectual Property Organization, , ,
(R)-1-N-CBZ-2-Methylpiperazine Raw materials
(R)-1-N-CBZ-2-Methylpiperazine Preparation Products
(R)-1-N-CBZ-2-Methylpiperazine Related Literature
-
1. Notes
-
Jie Yang,Wenjuan Huang,Yongsheng Liu,Tao Zhou RSC Adv., 2018,8, 16611-16618
-
4. Contents
-
E. Alleno,M. Benyahia,J. B. Vaney,K. Provost,V. Paul-Boncour,J. Monnier,A. Dauscher,B. Lenoir J. Mater. Chem. C, 2020,8, 17034-17044
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6. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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Habib Firouzabadi,Nasser Iranpoor,Mohammad Gholinejad,Samira Akbari,Neda Jeddi RSC Adv., 2014,4, 17060-17070
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8. From photosensitizers to light harvesters adapting the molecular structure in all-BODIPY assemblies†Edurne Avellanal-Zaballa,Alejandro Prieto-Castañeda,Carolina Díaz-Norambuena,Jorge Bañuelos,Antonia R. Agarrabeitia,Inmaculada García-Moreno,Santiago de la Moya,María J. Ortiz Phys. Chem. Chem. Phys., 2021,23, 11191-11195
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Shaoxiong Li,Yonglan Luo,Luchao Yue,Tingshuai Li,Yan Wang,Qian Liu,Guanwei Cui,Fang Zhang,Abdullah M. Asiri,Xuping Sun Chem. Commun., 2021,57, 7806-7809
Recommended suppliers
Amadis Chemical Company Limited
(CAS:923565-99-5)(R)-1-N-CBZ-2-Methylpiperazine

Purity:99%/99%
Quantity:25g/100g
Price($):322.0/1063.0